Cas no 500169-95-9 (4H-Thiopyran-4-one, 2-mercapto-6-phenyl-)

• Product Name: 4H-Thiopyran-4-one, 2-mercapto-6-phenyl-
• CAS No: 500169-95-9
• MF: C₁₁H₈OS₂
• MW: 220.310620307922
• CID: 1546730
• Update Time: 2024-08-24

4H-Thiopyran-4-one, 2-mercapto-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4-one, 2-mercapto-6-phenyl-

• Inchi： 1S/C11H8OS2/c12-9-6-10(14-11(13)7-9)8-4-2-1-3-5-8/h1-7,13H
• InChI Key： GWLVMPVDDQEJDO-UHFFFAOYSA-N
• SMILES： C1(S)SC(C2=CC=CC=C2)=CC(=O)C=1

Computed Properties

• Exact Mass: 220.00174

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 374.9±42.0 °C(Predicted)
• PSA: 17.07
• pka: 4.50±1.00(Predicted)